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Abstract
Miclxin is a novel and potent inhibitor of the mitochondrial inner membrane protein MIC60, a

key component of the mitochondrial contact site and cristae organizing system (MICOS)

complex.[1][2] It has demonstrated significant anti-tumor activity by inducing mitochondrial

stress and subsequent apoptosis, particularly in tumor cells with mutations in β-catenin, a

central component of the Wnt signaling pathway.[1][2][3][4] Proper preparation of Miclxin stock

solutions is critical for accurate and reproducible experimental results. This document provides

a detailed protocol for preparing Miclxin stock solutions in dimethyl sulfoxide (DMSO), along

with data on its solubility, stability, and storage.

Data Summary
Quantitative data regarding the properties and storage of Miclxin are summarized in the table

below for easy reference.
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Parameter Value Source

Molecular Weight 441.52 g/mol [1]

Solubility in DMSO 10 mg/mL (22.65 mM) [1]

50 mg/mL (113.25 mM) [5]

Appearance Solid [1]

Color White to off-white [1]

Storage of Powder
-20°C for 3 years; 4°C for 2

years
[1]

Storage of Stock Solution in

DMSO
-80°C for 6 months to 1 year [1][5]

-20°C for 1 month [1]

Mechanism of Action: Targeting MIC60 and Inducing
Mitochondrial Stress
Miclxin exerts its cytotoxic effects by directly targeting MIC60.[2][4] Inhibition of MIC60 disrupts

the structural integrity of mitochondrial cristae, leading to mitochondrial dysfunction and the

initiation of a mitochondrial stress response.[2][6] This response, in a mutant β-catenin-

dependent manner, results in the downregulation of the anti-apoptotic protein Bcl-2.[2] The

subsequent loss of mitochondrial membrane potential triggers apoptosis through the release of

apoptosis-inducing factor (AIF).[2] Furthermore, studies have indicated that Miclxin can alter

mitophagy, the selective removal of damaged mitochondria, by impacting the PINK1 pathway.

[6][7]
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Miclxin's mechanism of action targeting MIC60.

Experimental Protocol: Preparation of a 10 mM
Miclxin Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution of Miclxin in DMSO.

Materials:

Miclxin powder (MW: 441.52 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

(Optional) Sonicator or water bath

Procedure:

Pre-warm Miclxin: Allow the vial of Miclxin powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh Miclxin: Accurately weigh out 4.42 mg of Miclxin powder using a calibrated analytical

balance and transfer it to a sterile microcentrifuge tube.

Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Miclxin powder. Hygroscopic DMSO can negatively impact solubility, so using a fresh,

sealed bottle is recommended.[1]

Dissolve Miclxin: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.
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Aid Dissolution (if necessary): If the Miclxin does not fully dissolve, sonication or gentle

warming (e.g., in a 37°C water bath) can be used to aid dissolution.[1][5] Visually inspect the

solution to ensure there are no visible particles.

Aliquot: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, light-protected microcentrifuge tubes. This will minimize freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]
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Workflow for preparing Miclxin stock solution.
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Safety Precautions
Miclxin is a bioactive compound. Standard laboratory safety precautions should be followed.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, when handling the powder and the DMSO solution. Handle DMSO with care as it can

facilitate the absorption of substances through the skin. All procedures should be performed in

a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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